Cas no 922062-60-0 (N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide)
N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide
- N-[4-[(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl]propanamide
- N-(4-(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)sulfamoyl)phenyl)propionamide
- N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide
- F2277-0163
- 922062-60-0
- AKOS024635672
-
- Inchi: 1S/C20H23N3O5S/c1-3-19(24)21-14-5-8-16(9-6-14)29(26,27)22-15-7-10-18-17(13-15)20(25)23(4-2)11-12-28-18/h5-10,13,22H,3-4,11-12H2,1-2H3,(H,21,24)
- InChI Key: OIPXLGUYTBMJET-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)C=C1)(=O)CC
Computed Properties
- Exact Mass: 417.13584202g/mol
- Monoisotopic Mass: 417.13584202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 113Ų
N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2277-0163-2μmol |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-5μmol |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-10μmol |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-20μmol |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-1mg |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-2mg |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-3mg |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-4mg |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-5mg |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2277-0163-10mg |
N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}propanamide |
922062-60-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide
Comprehensive Analysis of N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide (CAS No. 922062-60-0)
The compound N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide (CAS No. 922062-60-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzoxazepine core and sulfamoylphenyl moiety make it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel drug development.
In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide aligns with this trend, as its structure suggests potential activity against specific enzymes or receptors. This has led to increased searches for "benzoxazepine derivatives" and "sulfonamide-based compounds" in scientific databases, reflecting the growing curiosity about its mechanisms of action.
The synthesis of CAS No. 922062-60-0 involves multi-step organic reactions, with a focus on achieving high purity and yield. Chemists often explore "green chemistry approaches" to optimize its production, minimizing environmental impact. Additionally, its propanamide side chain introduces versatility, allowing for further derivatization to enhance bioavailability or selectivity. These aspects are frequently discussed in forums and publications, highlighting the compound's adaptability in drug design.
From a pharmacological perspective, N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide has shown promise in preliminary studies, though detailed clinical data remain limited. Its potential applications in neurological disorders or metabolic diseases are speculative but align with current research hotspots. For instance, queries like "benzoxazepine and CNS targets" or "sulfonamide pharmacokinetics" are common among researchers seeking to unravel its therapeutic potential.
Beyond its biological relevance, the compound's physicochemical properties—such as solubility, stability, and logP—are critical for formulation scientists. Discussions around "drug-like properties of heterocyclic compounds" often cite CAS No. 922062-60-0 as an example of balancing molecular complexity with desirable traits. This underscores its role as a benchmark in medicinal chemistry.
In conclusion, N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide represents a fascinating intersection of chemistry and biology. Its structural features and untapped potential continue to inspire both academic and industrial research, making it a compound worth watching in the evolving landscape of drug discovery.
922062-60-0 (N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)